Cas no 1240298-33-2 (1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester)

1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester structure
1240298-33-2 structure
Product Name:1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester
CAS No:1240298-33-2
MF:C8H15NO4S
MW:221.27400135994
CID:2133368
Update Time:2023-08-04

1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-(propylsulfonyl)-3-Azetidinecarboxylic acid methyl ester
    • CRQQHNARSCZXMW-UHFFFAOYSA-N
    • 1-(Propane-1-sulfonyl)-azetidine-3-carboxylic acid methyl ester
    • Inchi: 1S/C8H15NO4S/c1-3-4-14(11,12)9-5-7(6-9)8(10)13-2/h7H,3-6H2,1-2H3
    • InChI Key: CRQQHNARSCZXMW-UHFFFAOYSA-N
    • SMILES: S(CCC)(N1CC(C(=O)OC)C1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Topological Polar Surface Area: 72.1
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